Cas no 844641-36-7 (D-Threonine, N-[[(3S)-1,2,3,4-tetrahydro-3-isoquinolinyl]carbonyl]-)

• Product Name: D-Threonine, N-[[(3S)-1,2,3,4-tetrahydro-3-isoquinolinyl]carbonyl]-
• CAS No: 844641-36-7
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 4214056
• Update Time: 2025-04-02

D-Threonine, N-[[(3S)-1,2,3,4-tetrahydro-3-isoquinolinyl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• D-Threonine, N-[[(3S)-1,2,3,4-tetrahydro-3-isoquinolinyl]carbonyl]-

• Inchi： 1S/C14H18N2O4/c1-8(17)12(14(19)20)16-13(18)11-6-9-4-2-3-5-10(9)7-15-11/h2-5,8,11-12,15,17H,6-7H2,1H3,(H,16,18)(H,19,20)/t8-,11-,12+/m0/s1
• InChI Key： MUBKMAYMCFYBIU-KPXOXKRLSA-N
• SMILES： C(O)(=O)[C@@H]([C@@H](O)C)NC([C@@H]1CC2=C(CN1)C=CC=C2)=O

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 597.7±50.0 °C(Predicted)
• pka: 3.12±0.10(Predicted)